Cas no 3540-49-6 (Butanoic acid, 4-bromo-, 2-ethoxyethyl ester)
3540-49-6 structure
Product Name:Butanoic acid, 4-bromo-, 2-ethoxyethyl ester
CAS No:3540-49-6
MF:C8H15BrO3
MW:239.106902360916
CID:292560
PubChem ID:71360905
Update Time:2025-04-19
Butanoic acid, 4-bromo-, 2-ethoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-bromo-, 2-ethoxyethyl ester
- 2-ethoxyethyl 4-bromobutanoate
- 3540-49-6
- DTXSID70784668
-
- Inchi: 1S/C8H15BrO3/c1-2-11-6-7-12-8(10)4-3-5-9/h2-7H2,1H3
- InChI Key: XUBYOOALCDJYRC-UHFFFAOYSA-N
- SMILES: BrCCCC(=O)OCCOCC
Computed Properties
- Exact Mass: 238.02045
- Monoisotopic Mass: 238.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Butanoic acid, 4-bromo-, 2-ethoxyethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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